![molecular formula C5H3BrN2S B2982080 3-Bromoimidazo[5,1-B]thiazole CAS No. 1279721-68-4](/img/structure/B2982080.png)
3-Bromoimidazo[5,1-B]thiazole
Overview
Description
“3-Bromoimidazo[5,1-B]thiazole” is a chemical compound with the molecular formula C5H3BrN2S and a molecular weight of 203.06 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of thiazole derivatives, which include “3-Bromoimidazo[5,1-B]thiazole”, often involves the reaction of 2-aminothiazoles with α-halocarbonyl compounds . More research is needed to provide a detailed synthesis process for this specific compound.
Molecular Structure Analysis
The molecular structure of “3-Bromoimidazo[5,1-B]thiazole” is characterized by the presence of a thiazole ring, which is a five-membered aromatic heterocycle . The thiazole ring is planar and its aromaticity is characterized by significant pi-electron delocalization .
Chemical Reactions Analysis
Thiazoles, including “3-Bromoimidazo[5,1-B]thiazole”, exhibit a range of chemical reactivities. They can be protonated at the N3 position due to the lone pair of electrons available in nitrogen . The C2-positions are vulnerable to nucleophilic attack because of their electron-deficient nature .
Physical And Chemical Properties Analysis
“3-Bromoimidazo[5,1-B]thiazole” is a solid substance at room temperature . It has a molecular weight of 203.06 . More specific physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the search results.
Scientific Research Applications
- Anticancer Agents : Researchers have synthesized derivatives of 3-Bromoimidazo[5,1-b]thiazole and evaluated their anticancer activity. For instance, a series of 2,6-substituted-3-(pyridin-3-yl)imidazo[2,1-b]thiazoles were tested against human cancer cell lines such as HEPG2 (liver cancer) and MCF7 . These studies explore the compound’s potential as an antitumor agent.
Medicinal Chemistry and Drug Development
Safety and Hazards
The safety data sheet for “3-Bromoimidazo[5,1-B]thiazole” indicates that it should be stored in a refrigerator . It has a GHS07 pictogram, with hazard statements H302, H315, H319, H335, and precautionary statement P261 . More detailed safety and hazard information should be obtained from the manufacturer or supplier.
Mechanism of Action
Target of Action
It is known that thiazole derivatives, which include 3-bromoimidazo[5,1-b]thiazole, have been studied for their potential biological activities .
Mode of Action
These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Biochemical Pathways
It is known that thiazole derivatives can have a wide range of effects on various biochemical pathways .
Pharmacokinetics
It is known that the compound has a molecular weight of 20306 .
Result of Action
It is known that thiazole derivatives can have a wide range of effects on various biological systems .
Action Environment
It is known that the compound should be stored in a refrigerator and shipped at room temperature .
properties
IUPAC Name |
3-bromoimidazo[5,1-b][1,3]thiazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2S/c6-4-2-9-5-1-7-3-8(4)5/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVSDZCXZVRYTHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2N(C=N1)C(=CS2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 4-{[(1-cyanocyclopentyl)carbamoyl]methoxy}-3-methoxybenzoate](/img/structure/B2982006.png)
![1-[2-Hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-3-thiophen-2-ylurea](/img/structure/B2982014.png)
![4-bromo-N-[(5-{[4-(tert-butyl)benzyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzenesulfonamide](/img/structure/B2982015.png)
![6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(pyridin-3-ylmethyl)hexanamide](/img/structure/B2982019.png)